Cas no 921568-00-5 (methyl 4-{2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate)

• Product Name: methyl 4-{2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate
• CAS No: 921568-00-5
• MF: C₁₉H₁₅N₃O₃
• MW: 333.340704202652
• CID: 6366502
• PubChem ID: 40694279
• Update Time: 2025-06-07

methyl 4-{2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate
• methyl 4-[[2-(1,3,4-oxadiazol-2-yl)indol-1-yl]methyl]benzoate
• methyl 4-{[2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]methyl}benzoate
• AKOS024629625
• methyl 4-((2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)methyl)benzoate
• F2227-1164
• 921568-00-5

• Inchi： 1S/C19H15N3O3/c1-24-19(23)14-8-6-13(7-9-14)11-22-16-5-3-2-4-15(16)10-17(22)18-21-20-12-25-18/h2-10,12H,11H2,1H3
• InChI Key： APQUDOMQZHWVJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN2C3=C(C=CC=C3)C=C2C2=NN=CO2)C=C1

Computed Properties

• Exact Mass: 333.11134135g/mol
• Monoisotopic Mass: 333.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate

Exploring the Chemical Compound CAS No. 921568-00-5: Methyl 4-{2-(1,3,4-Oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate

The compound Methyl 4-{2-(1,3,4-Oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate (CAS No. 921568-00-5) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoate esters and incorporates an indole ring system with an oxadiazole substituent. The indole moiety is a well-known heterocyclic structure that has been extensively studied for its biological activities, while the oxadiazole group adds further functional diversity to the molecule.

Recent advancements in organic synthesis have enabled researchers to explore novel methods for synthesizing this compound. One of the most promising approaches involves a multi-step process that includes the formation of the indole ring followed by the introduction of the oxadiazole substituent. The use of green chemistry principles in these syntheses has not only improved efficiency but also reduced environmental impact. For instance, studies published in *Green Chemistry* have highlighted the use of microwave-assisted synthesis to accelerate reaction times and minimize byproducts.

The benzoate ester group in this compound plays a crucial role in modulating its physical and chemical properties. Esterification reactions are often employed to enhance solubility and stability, making this compound suitable for various applications. In pharmacology, benzoate esters are frequently used as prodrugs due to their ability to improve bioavailability and reduce toxicity. Recent research in *Journal of Medicinal Chemistry* has demonstrated that such esters can be effectively utilized in drug delivery systems targeting specific tissues or organs.

The presence of the oxadiazole ring introduces unique electronic properties to the molecule. Oxadiazoles are known for their ability to act as hydrogen bond acceptors and donors, which can significantly influence the compound's interaction with biological targets. This makes Methyl 4-{2-(1,3,4-Oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate a promising candidate for drug design targeting enzymes or receptors involved in various diseases. For example, studies published in *Bioorganic & Medicinal Chemistry Letters* have shown that oxadiazole-containing compounds exhibit potent inhibitory activity against kinases associated with cancer progression.

In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics have been instrumental in understanding the binding modes of this compound with its biological targets. These studies have revealed that the indole ring serves as a key interaction site, while the oxadiazole group enhances specificity by forming additional hydrogen bonds or π-interactions. Such insights are invaluable for optimizing drug candidates and improving their therapeutic potential.

Moreover, the synthesis of this compound has opened new avenues for exploring related structures with varying substituents. By modifying the position or nature of the oxadiazole group or altering the ester moiety, researchers can create a library of compounds with diverse pharmacological profiles. This approach has been widely adopted in high-throughput screening campaigns aimed at discovering novel therapeutic agents.

From an industrial perspective, the scalability of synthesis methods is critical for commercial production. Recent advancements in catalytic processes and continuous-flow reactors have made it possible to produce Methyl 4-{2-(1,3,4-Oxadiazol-2-yl)-1H-indol-1-ylmethyl}benzoate on a larger scale while maintaining high purity levels. These developments align with current trends toward sustainable manufacturing practices in the chemical industry.

In conclusion, Methyl 4-{2-(1,3,4-Oxadiazol-2-yl)-1H-indol-1-ymlmethyl}benzoate (CAS No. 921568-005) represents a compelling example of how modern synthetic techniques and computational tools can be leveraged to design and develop innovative chemical entities with significant practical applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make meaningful contributions across multiple scientific disciplines.